Cas no 1805012-85-4 (2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805012-85-4
• MF: C₇H₅F₅N₂
• MW: 212.120018720627
• CID: 4847629
• Update Time: 2025-05-26

2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2/c8-5(9)3-1-2-14-6(13)4(3)7(10,11)12/h1-2,5H,(H2,13,14)
• InChI Key： OPVDHRJWAYYFBH-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805012-85-4)

The compound 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805012-85-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route starting from commercially available precursors. The researchers highlighted the importance of controlling reaction conditions to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various pH conditions, suggesting its suitability for oral drug formulations.

In terms of biological activity, recent in vitro studies have revealed that 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine exhibits interesting interactions with several enzyme targets. A 2024 publication in Bioorganic & Medicinal Chemistry Letters identified this compound as a potential inhibitor of kinase enzymes involved in inflammatory pathways. The researchers observed moderate to strong binding affinities in biochemical assays, with IC50 values in the low micromolar range. These findings suggest possible applications in developing new anti-inflammatory agents.

The fluorinated nature of this pyridine derivative has also attracted attention in agrochemical research. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of novel fungicides. The presence of multiple fluorine atoms appears to enhance the compound's ability to penetrate fungal cell walls, making it a valuable building block for crop protection agents. Field trials conducted in 2023 showed promising results against several economically important plant pathogens.

From a structural perspective, computational chemistry studies have provided deeper understanding of 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine's molecular properties. Density functional theory (DFT) calculations published in the Journal of Physical Chemistry A (2024) revealed interesting electronic characteristics, including its dipole moment and frontier molecular orbitals. These properties are particularly relevant for its potential use in materials science applications, such as organic electronics or as a ligand in coordination chemistry.

Looking forward, several research groups have indicated plans to explore derivatives of 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine to optimize its pharmacological profile. The compound's scaffold offers multiple sites for structural modification, allowing for the generation of diverse analogs with potentially improved properties. Current research directions include investigating its metabolic stability, toxicity profile, and in vivo efficacy in relevant disease models.

In conclusion, 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805012-85-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have significantly advanced our understanding of its synthesis, properties, and potential applications. As research continues, this compound may serve as a valuable tool for drug discovery and other chemical applications, warranting further investigation and development.